Cas no 1313712-42-3 (6-bromo-3-(4-methoxy-benzyl)-1h-thieno3,2-dpyrimidine-2,4-dione)

• Product Name: 6-bromo-3-(4-methoxy-benzyl)-1h-thieno3,2-dpyrimidine-2,4-dione
• CAS No: 1313712-42-3
• MF: C₁₄H₁₁BrN₂O₃S
• MW: 367.217741250992
• CID: 1028624
• PubChem ID: 57363385
• Update Time: 2025-06-08

6-bromo-3-(4-methoxy-benzyl)-1h-thieno3,2-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-(4-methoxybenzyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione
• 6-bromo-3-[(4-methoxyphenyl)methyl]-1H-thieno[3,2-d]pyrimidine-2,4-dione
• DTXSID201143681
• 6-Bromo-3-(4-methoxy-benzyl)-1H-thieno[3,2-d]pyrimidine-2,4-dione
• G11991
• 6-Bromo-3-[(4-methoxyphenyl)methyl]thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione
• 1313712-42-3
• DB-369095
• 6-bromo-4-hydroxy-3-[(4-methoxyphenyl)methyl]thieno[3,2-d]pyrimidin-2-one
• 6-Bromo-3-(4-methoxybenzyl)-1H-thieno[3,2-d]pyrimidine-2,4-dione
• 6-bromo-3-(4-methoxy-benzyl)-1h-thieno3,2-dpyrimidine-2,4-dione

• Inchi： 1S/C14H11BrN2O3S/c1-20-9-4-2-8(3-5-9)7-17-13(18)12-10(16-14(17)19)6-11(15)21-12/h2-6H,7H2,1H3,(H,16,19)
• InChI Key： ACBREPWFFGWEGU-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C(N(C(N2)=O)CC2C=CC(=CC=2)OC)=O)S1

Computed Properties

• Exact Mass: 365.96738g/mol
• Monoisotopic Mass: 365.96738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 6-bromo-3-(4-methoxy-benzyl)-1h-thieno3,2-dpyrimidine-2,4-dione

Recent Advances in the Study of 6-bromo-3-(4-methoxy-benzyl)-1h-thieno3,2-dpyrimidine-2,4-dione (CAS: 1313712-42-3)

The compound 6-bromo-3-(4-methoxy-benzyl)-1h-thieno3,2-dpyrimidine-2,4-dione (CAS: 1313712-42-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its thienopyrimidine core, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its pharmacological properties and mechanisms of action.

One of the key areas of research involves the compound's role as a potent inhibitor of specific kinase enzymes. Kinases play a critical role in signal transduction pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 6-bromo-3-(4-methoxy-benzyl)-1h-thieno3,2-dpyrimidine-2,4-dione exhibits selective inhibition against certain kinase targets, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of novel kinase inhibitors.

In addition to its kinase inhibitory activity, recent investigations have explored the compound's interactions with other biological targets. For instance, molecular docking studies have revealed its affinity for G-protein-coupled receptors (GPCRs), which are implicated in a wide range of physiological processes. The methoxy-benzyl moiety of the compound appears to enhance its binding affinity, making it a valuable scaffold for further structural modifications. Researchers are currently optimizing the compound's pharmacokinetic properties, such as solubility and metabolic stability, to improve its drug-like characteristics.

The synthesis of 6-bromo-3-(4-methoxy-benzyl)-1h-thieno3,2-dpyrimidine-2,4-dione has also been a focal point of recent studies. Novel synthetic routes have been developed to improve yield and purity, with particular emphasis on green chemistry principles to minimize environmental impact. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structural integrity and purity. These methodological advancements are crucial for ensuring the reproducibility of research findings and facilitating large-scale production.

Looking ahead, the therapeutic potential of 6-bromo-3-(4-methoxy-benzyl)-1h-thieno3,2-dpyrimidine-2,4-dione is being further explored in preclinical models. Early-stage animal studies have shown encouraging results in terms of efficacy and safety, although comprehensive toxicological assessments are still underway. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The compound's unique chemical structure and biological activity position it as a promising candidate for future drug development programs.

In conclusion, the recent research on 6-bromo-3-(4-methoxy-benzyl)-1h-thieno3,2-dpyrimidine-2,4-dione (CAS: 1313712-42-3) highlights its multifaceted potential in medicinal chemistry. From its role as a kinase inhibitor to its interactions with GPCRs, this compound offers a rich platform for further exploration. Continued efforts in synthesis optimization, biological evaluation, and preclinical testing will be essential to fully realize its therapeutic value. As the field progresses, this compound may emerge as a key player in the development of next-generation therapeutics for complex diseases.